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Compound of Interest

Compound Name: Flagranone C

Cat. No.: B1250816 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Introduction
This technical guide provides a comprehensive overview of the known physical and chemical

properties of Flagranone C. Due to the limited direct public information available for a

compound specifically named "Flagranone C," this document synthesizes data from related

flavanone and pyranone compounds to offer a predictive profile. It is important to note that the

information presented herein is based on structurally similar molecules and should be

confirmed through empirical analysis of a verified sample of Flagranone C. This guide aims to

serve as a foundational resource for researchers and professionals in drug development by

compiling relevant data on molecular characteristics, potential biological activities, and

experimental methodologies.

Physical and Chemical Properties
The physical and chemical properties of flavonoids, including flavanones, are influenced by

their molecular structure, such as the degree of hydroxylation, methoxylation, and the presence

of other substituents. While specific data for Flagranone C is not available, the following table

summarizes key properties of the related compound Flagranone A and the parent structure,

Flavanone, to provide an estimated profile.
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Property Flagranone A Flavanone General Flavonoids

Molecular Formula C₂₆H₃₂O₇[1] C₁₅H₁₂O₂[2] Variable

Molecular Weight 456.5 g/mol [1] 224.25 g/mol [2] Variable

Melting Point Not available 75-76 °C

Variable, generally

high due to hydrogen

bonding[3][4]

Boiling Point Not available Decomposes

Generally high, often

decompose before

boiling[3][4]

Solubility Not available Insoluble in water

Generally sparingly

soluble in water, more

soluble in organic

solvents[5]

Appearance Not available
White crystalline

solid[6]

Crystalline solids,

often colored

Experimental Protocols
Detailed experimental protocols are crucial for the accurate characterization of novel

compounds. The following sections outline standard methodologies for determining the

physicochemical and spectral properties of compounds like Flagranone C.

Structure Elucidation
Structure determination of a novel compound like Flagranone C would typically involve a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the number and types of protons, their chemical environments, and

neighboring protons.

¹³C NMR: To identify the number and types of carbon atoms in the molecule.
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2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons,

providing a complete structural framework.

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): To determine the exact molecular weight and

elemental composition.

Tandem Mass Spectrometry (MS/MS): To obtain fragmentation patterns that aid in structural

elucidation.

Infrared (IR) Spectroscopy:

To identify the presence of key functional groups such as hydroxyl (-OH), carbonyl (C=O),

and carbon-carbon double bonds (C=C).

Purity and Quantification
High-Performance Liquid Chromatography (HPLC):

Used to separate the compound from impurities and to determine its purity.

Can be coupled with a UV-Vis or mass spectrometer detector for quantification.

Potential Biological Activities and Signaling
Pathways
Flavonoids, the class of compounds to which flavanones belong, are known to exhibit a wide

range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[7]

[8][9] These activities are often mediated through their interaction with various cellular signaling

pathways.

Antioxidant Activity
Flavonoids can act as antioxidants by scavenging free radicals and chelating metal ions.[9]

This property is crucial in mitigating oxidative stress, which is implicated in numerous diseases.
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Anti-inflammatory Activity
Many flavonoids have been shown to possess anti-inflammatory properties by modulating key

signaling pathways involved in inflammation, such as the NF-κB pathway.[10]

Potential Signaling Pathway Involvement
Based on the activities of related flavonoids, Flagranone C could potentially modulate several

key signaling pathways. The diagram below illustrates a generalized signaling pathway that

flavonoids are known to influence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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